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Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity and Properties
CAS Number: 28305-26-2

Synonyms: Sodium L-glycerate, (S)-2,3-Dihydroxypropanoic acid sodium salt.[1][2]

L-Glyceric acid sodium salt is the sodium salt of L-Glyceric acid, a naturally occurring three-
carbon sugar acid.[3] It is a chiral molecule and a key biomarker in the diagnosis of the rare
inherited metabolic disorder, Primary Hyperoxaluria Type 2 (PH2), also known as L-glyceric
aciduria.[3][4][5]

Physicochemical Data

A comprehensive summary of the known quantitative data for L-Glyceric acid sodium salt is
presented in Table 1. While some specific physical constants such as melting and boiling points
for the sodium salt are not readily available in the literature, data for the free acid and related
salts provide valuable context.
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Property Value Source
CAS Number 28305-26-2 [1]
Molecular Formula CsHsNaOa [6]
Molecular Weight 128.06 g/mol [6]
Appearance White powder or crystals [1]

) o [a)/D =-18.5+3.0°(c=1in
Optical Activity

H20)
Solubility Soluble in water. [6]
Store at -20°C as a powder or
Storage )
-80°C in solvent.[6]
. Stable under recommended
Stability

storage conditions.[6]

Note: The molecular weight of the free acid (L-Glyceric acid) is 106.08 g/mol .[1]

Biological Significance and Signaling Pathways

The primary and most well-documented biological role of L-Glyceric acid is its involvement in
the pathophysiology of Primary Hyperoxaluria Type 2 (PH2).

Metabolic Pathway in Primary Hyperoxaluria Type 2

PH2 is an autosomal recessive disorder caused by a deficiency of the enzyme glyoxylate
reductase/hydroxypyruvate reductase (GRHPR). This enzyme is responsible for the reduction
of hydroxypyruvate to D-glycerate and the reduction of glyoxylate to glycolate. In the absence
of functional GRHPR, hydroxypyruvate accumulates and is subsequently reduced to L-Glyceric
acid by D-lactate dehydrogenase. This leads to the characteristic L-glyceric aciduria observed
in PH2 patients. The accumulation of glyoxylate also leads to its oxidation to oxalate, resulting
in hyperoxaluria and the formation of calcium oxalate kidney stones.[4]
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Metabolic pathway alterations in Primary Hyperoxaluria Type 2.

Experimental Protocols
Enzymatic Synthesis of L-Glyceric Acid

A common method for the preparation of L-Glyceric acid involves the enzymatic resolution of a
racemic mixture of DL-glyceric acid.

Principle: This method utilizes microorganisms that selectively consume one enantiomer (D-
Glyceric acid), leaving the desired L-enantiomer in the medium.

Example Protocol:
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Strain Selection: Isolate bacterial strains, such as those from the Serratia or Pseudomonas
genera, that demonstrate the ability to selectively degrade D-Glyceric acid.

Culture Conditions: Cultivate the selected strain in a suitable medium containing DL-glyceric
acid as the primary carbon source.

Monitoring: Monitor the degradation of D-Glyceric acid and the accumulation of L-Glyceric
acid over time using chiral High-Performance Liquid Chromatography (HPLC).

Purification: Once the D-enantiomer is consumed, remove the bacterial cells by
centrifugation. The supernatant containing L-Glyceric acid can then be purified using
techniques such as ion-exchange chromatography.

Salt Formation: To obtain the sodium salt, the purified L-Glyceric acid is neutralized with a
stoichiometric amount of sodium hydroxide or sodium bicarbonate, followed by lyophilization
or crystallization.
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Workflow for the enzymatic synthesis of L-Glyceric acid sodium salt.

Chiral HPLC Analysis of Glyceric Acid Enantiomers

The accurate quantification of L-Glyceric acid in biological samples is crucial for the diagnosis
of PH2. Chiral HPLC is the method of choice for separating and quantifying the D- and L-
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enantiomers.

Principle: This technique employs a chiral stationary phase that interacts differently with the two
enantiomers of glyceric acid, leading to their separation.

Example Protocol:

o Sample Preparation: Urine or plasma samples are typically deproteinized, for example, by
ultrafiltration.

o Chromatographic System:

o Column: A chiral column, such as one with a ristocetin A glycopeptide bonded to a silica
gel support, is commonly used.[7]

o Mobile Phase: An isocratic mobile phase, for instance, a mixture of triethylamine acetate
buffer at a specific pH with an organic modifier like methanol, is employed.[7]

o Detection: Detection is often achieved using tandem mass spectrometry (MS/MS) in the
negative ion mode for high sensitivity and specificity.[7]

e Analysis: The retention times of the D- and L-glyceric acid peaks are determined using
standards. The concentration of L-Glyceric acid in the biological sample is then quantified by
comparing its peak area to a calibration curve.

Sample Preparation HPLC-MS/MS Analysis Data Processing
Biological Sample Deproteinization Injection onto . . q MS/MS Detection Quantification against
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Workflow for chiral HPLC analysis of glyceric acid.

Applications in Drug Development
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The primary application of L-Glyceric acid sodium salt in the context of drug development is
as a biomarker for the diagnosis and monitoring of Primary Hyperoxaluria Type 2. Its accurate
measurement is essential for differentiating PH2 from other forms of hyperoxaluria, which is
critical for guiding appropriate therapeutic strategies.

While direct therapeutic applications of L-Glyceric acid sodium salt are not established, its
unique properties and biological relevance suggest potential areas for future research:

e Drug Formulation: The use of glycerol and its derivatives in pharmaceutical formulations is
well-established, leveraging their properties as solubilizers, stabilizers, and permeation
enhancers.[8] The specific properties of L-Glyceric acid sodium salt in this context remain
an area for exploration.

o Metabolic Research: As an endogenous metabolite, L-Glyceric acid can be used as a
standard in metabolomics research to study metabolic pathways and identify other potential
biomarkers for various diseases.[9][10]

Safety and Handling

According to available safety data sheets, L-Glyceric acid sodium salt is considered harmful if
swallowed and is very toxic to aquatic life with long-lasting effects.[6] Standard laboratory
safety precautions should be followed when handling this compound. This includes wearing
appropriate personal protective equipment such as gloves and safety glasses, and working in a
well-ventilated area.[6] The compound should be stored in a tightly sealed container in a cool,
well-ventilated area, away from direct sunlight and sources of ignition.[6]

This technical guide provides a comprehensive overview of the current knowledge on L-
Glyceric acid sodium salt. Further research is warranted to fully elucidate its potential roles in
broader signaling pathways and to explore its applications in drug formulation and development
beyond its established use as a diagnostic biomarker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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